Cas no 281191-53-5 (2-(Benzyloxy)-4-ethynyl-1-methoxybenzene)

• Product Name: 2-(Benzyloxy)-4-ethynyl-1-methoxybenzene
• CAS No: 281191-53-5
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 248307
• PubChem ID: 53425510
• Update Time: 2025-10-28

2-(Benzyloxy)-4-ethynyl-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-ethynyl-1-methoxy-2-phenylmethoxybenzene
• Benzene,4-ethynyl-1-methoxy-2-(phenylmethoxy)-
• 3-BENZYLOXY-1-ETHYNYL-4-METHOXY-BENZENE
• DTXSID70698892
• A1-23794
• SCHEMBL6228623
• 2-(Benzyloxy)-4-ethynyl-1-methoxybenzene
• 281191-53-5

• Inchi： 1S/C16H14O2/c1-3-13-9-10-15(17-2)16(11-13)18-12-14-7-5-4-6-8-14/h1,4-11H,12H2,2H3
• InChI Key： NGNXRSDHNXHQBD-UHFFFAOYSA-N
• SMILES： O(C1C=C(C#C)C=CC=1OC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 238.09900
• Monoisotopic Mass: 238.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• PSA: 18.46000
• LogP: 3.25550

Additional information on 2-(Benzyloxy)-4-ethynyl-1-methoxybenzene

Recent Advances in the Study of 2-(Benzyloxy)-4-ethynyl-1-methoxybenzene (CAS: 281191-53-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(Benzyloxy)-4-ethynyl-1-methoxybenzene (CAS: 281191-53-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-(Benzyloxy)-4-ethynyl-1-methoxybenzene as a versatile building block in organic synthesis. Its ethynyl and benzyloxy functional groups make it an attractive candidate for click chemistry reactions, enabling the efficient construction of complex molecular architectures. Researchers have successfully utilized this compound in the synthesis of novel heterocyclic compounds, which exhibit promising biological activities, including antimicrobial and anticancer properties.

In the context of drug discovery, 2-(Benzyloxy)-4-ethynyl-1-methoxybenzene has been investigated as a key intermediate in the development of targeted therapies. A study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of small-molecule inhibitors targeting specific protein kinases involved in cancer progression. The compound's ability to undergo selective modifications has allowed researchers to fine-tune its pharmacological properties, enhancing its efficacy and reducing off-target effects.

Furthermore, recent advancements in computational chemistry have enabled the in silico modeling of 2-(Benzyloxy)-4-ethynyl-1-methoxybenzene derivatives, providing insights into their binding modes and interactions with biological targets. These studies have paved the way for the rational design of next-generation therapeutics with improved selectivity and potency. For instance, molecular docking simulations have revealed that certain derivatives of this compound exhibit high affinity for enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases.

In addition to its therapeutic potential, 2-(Benzyloxy)-4-ethynyl-1-methoxybenzene has also been explored as a probe for studying biological systems. Its fluorescent properties, when appropriately functionalized, make it a valuable tool for imaging and tracking cellular processes. Recent work in chemical biology has demonstrated its use in labeling and visualizing specific biomolecules in live cells, offering new avenues for understanding disease mechanisms at the molecular level.

Despite these promising developments, challenges remain in the optimization of 2-(Benzyloxy)-4-ethynyl-1-methoxybenzene-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate these findings into viable therapeutic options.

In conclusion, the compound 2-(Benzyloxy)-4-ethynyl-1-methoxybenzene (CAS: 281191-53-5) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility in synthesis, combined with its potential biological activities, positions it as a valuable asset in the development of novel therapeutics. Continued research and innovation in this area are expected to yield significant breakthroughs in the near future.